Cas no 1798883-21-2 (N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide)

• Product Name: N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide
• CAS No: 1798883-21-2
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 6216689
• PubChem ID: 86820123
• Update Time: 2025-10-28

N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167197
• 1798883-21-2
• N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C18H17N3O4S/c19-12-18(15-6-5-13-3-1-2-4-14(13)11-15)20-26(24,25)17-9-7-16(8-10-17)21(22)23/h1-11,18,20H,12,19H2
• InChI Key： PPKAIUHEUHNUNZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(CN)C1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 371.09397721g/mol
• Monoisotopic Mass: 371.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 126Ų

Additional information on N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide

Professional Introduction to N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide (CAS No. 1798883-21-2)

N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide, identified by its CAS number 1798883-21-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex aromatic structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications in drug discovery and molecular research.

The molecular framework of N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide consists of a naphthalene ring substituted with an aminoethyl side chain, further modified by a nitro group and a sulfonamide moiety. This structural configuration imparts distinct chemical properties, including solubility characteristics, reactivity, and potential biological activity. The presence of multiple reactive sites within the molecule allows for diverse synthetic modifications, making it a versatile intermediate in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The nitrobenzene scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological targets. Research indicates that derivatives of nitroaromatic compounds can exhibit potent effects on various disease pathways, including inflammation, neurodegeneration, and cancer.

The sulfonamide functional group is another key feature of N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide, which is well-documented for its broad spectrum of biological activities. Sulfonamides are known to inhibit bacterial growth by competing with para-aminobenzoic acid (PABA) in enzymatic processes. Additionally, they have shown promise in the development of antiviral and anti-inflammatory drugs. The combination of these two functional groups in the present compound suggests that it may possess unique pharmacological properties worthy of further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for potential therapeutic applications. Virtual screening techniques have been employed to identify molecules that can interact with specific protein targets relevant to human diseases. N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide has been subjected to such analyses, revealing potential binding affinities with enzymes involved in metabolic pathways and signal transduction cascades.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The naphthalene ring is typically introduced via Friedel-Crafts acylation or alkylation, followed by functionalization at the desired positions using nitration and sulfonation reactions. The aminoethyl side chain is then incorporated through nucleophilic substitution or other coupling strategies. These synthetic methodologies highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

In the context of drug discovery, N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide represents an intriguing candidate for further exploration. Its structural features suggest potential applications in the development of new drugs targeting neurological disorders, where nitroaromatic compounds have demonstrated efficacy. Additionally, its sulfonamide moiety could be exploited to develop antimicrobial agents with novel mechanisms of action.

The compound's solubility profile and stability under various conditions are also critical factors to consider in its potential pharmaceutical applications. Preliminary studies have indicated that N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide exhibits moderate solubility in both aqueous and organic solvents, which could facilitate its formulation into different dosage forms. Furthermore, its stability under storage conditions suggests that it may be suitable for long-term clinical trials and commercialization.

Ethical considerations are paramount when evaluating the potential use of any chemical compound in medicine. Rigorous safety testing is essential to ensure that N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide, or any derivative thereof, does not pose undue risks to human health or the environment. Collaborative efforts between synthetic chemists, pharmacologists, and toxicologists are necessary to address these concerns comprehensively.

The future prospects for N-[2-amino-1-(naphthalen-2-yl)ethyl]-4-nitrobenzene-1-sulfonamide are promising, given its unique structural features and potential biological activities. Continued research into its pharmacological properties will likely uncover new therapeutic applications and refine synthetic strategies for its production. As computational tools advance and high-throughput screening becomes more efficient, compounds like this one will play an increasingly important role in drug discovery pipelines.